4-{[2-(phenylthio)acetyl]amino}phenyl acetate

• IUPAC Name: [4-[(2-phenylsulfanylacetyl)amino]phenyl] acetate
• InChI: InChI=1S/C16H15NO3S/c1-12(18)20-14-9-7-13(8-10-14)17-16(19)11-21-15-5-3-2-4-6-15/h2-10H,11H2,1H3,(H,17,19)
• InChI Key: YUBKZTXGSXBHSL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1=CC=C(C=C1)NC(=O)CSC2=CC=CC=C2
• Molecular Formula: C16H15NO3S
• Molecular Weight: 301.4 g/mol

Description

4-{[2-(phenylthio)acetyl]amino}phenyl acetate, also known as PTAPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. PTAPA belongs to the class of thioesters and is a derivative of 4-aminophenylacetic acid.

Mechanism of Action

The mechanism of action of 4-{[2-(phenylthio)acetyl]amino}phenyl acetate is not fully understood, but it is believed to involve the inhibition of key enzymes and signaling pathways involved in cancer and inflammation. 4-{[2-(phenylthio)acetyl]amino}phenyl acetate has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a critical role in the production of inflammatory mediators. 4-{[2-(phenylthio)acetyl]amino}phenyl acetate has also been shown to inhibit the activity of histone deacetylases (HDACs), enzymes that regulate gene expression and are often overexpressed in cancer cells.
Biochemical and Physiological Effects:
4-{[2-(phenylthio)acetyl]amino}phenyl acetate has been shown to exhibit a range of biochemical and physiological effects, depending on the specific application. In drug discovery, 4-{[2-(phenylthio)acetyl]amino}phenyl acetate has been shown to induce apoptosis (programmed cell death) in cancer cells and reduce inflammation in animal models. In bioimaging, 4-{[2-(phenylthio)acetyl]amino}phenyl acetate has been used to visualize specific biomolecules in cells and tissues, allowing for the detection of disease markers and the monitoring of disease progression. In material science, 4-{[2-(phenylthio)acetyl]amino}phenyl acetate has been used to synthesize functionalized polymers and nanoparticles with unique properties, such as enhanced stability and biocompatibility.

Advantages and Limitations for Lab Experiments

4-{[2-(phenylthio)acetyl]amino}phenyl acetate has several advantages for lab experiments, including its high purity, stability, and versatility. 4-{[2-(phenylthio)acetyl]amino}phenyl acetate can be easily modified to incorporate different functional groups, allowing for the synthesis of a wide range of derivatives with unique properties. However, 4-{[2-(phenylthio)acetyl]amino}phenyl acetate also has some limitations, such as its relatively low solubility in water and its potential toxicity at high concentrations. Careful consideration must be given to the selection of appropriate experimental conditions to ensure accurate and reproducible results.

Future Directions

There are several potential future directions for research on 4-{[2-(phenylthio)acetyl]amino}phenyl acetate. One area of interest is the development of 4-{[2-(phenylthio)acetyl]amino}phenyl acetate-based drugs for the treatment of cancer and inflammation. Another area of interest is the use of 4-{[2-(phenylthio)acetyl]amino}phenyl acetate as a building block for the synthesis of functionalized materials with unique properties. Additionally, further research is needed to fully understand the mechanism of action of 4-{[2-(phenylthio)acetyl]amino}phenyl acetate and its potential applications in other fields, such as bioelectronics and biocatalysis. Overall, 4-{[2-(phenylthio)acetyl]amino}phenyl acetate holds great promise for a wide range of scientific research applications and is an exciting area of study for researchers in various fields.

Synthesis Methods

4-{[2-(phenylthio)acetyl]amino}phenyl acetate can be synthesized through a multi-step process. The first step involves the reaction of 4-aminophenylacetic acid with thionyl chloride to form 4-chloro-phenylacetyl chloride. This intermediate is then reacted with thiophenol to form 4-{[2-(phenylthio)acetyl]amino}phenyl acetate. The synthesis of 4-{[2-(phenylthio)acetyl]amino}phenyl acetate requires careful control of reaction conditions, such as temperature, pH, and reagent concentrations, to ensure high yields and purity.

Scientific Research Applications

4-{[2-(phenylthio)acetyl]amino}phenyl acetate has been studied extensively for its potential applications in various fields, including drug discovery, bioimaging, and material science. In drug discovery, 4-{[2-(phenylthio)acetyl]amino}phenyl acetate has been shown to exhibit anti-cancer and anti-inflammatory properties, making it a promising candidate for the development of new drugs. 4-{[2-(phenylthio)acetyl]amino}phenyl acetate has also been used as a fluorescent probe for bioimaging applications, allowing for the detection of specific biomolecules in cells and tissues. In material science, 4-{[2-(phenylthio)acetyl]amino}phenyl acetate has been used as a building block for the synthesis of functionalized polymers and nanoparticles.